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Compound of Interest

Compound Name: Carbamazepine-d10

Cat. No.: B163015 Get Quote

In-Depth Technical Guide: Carbamazepine-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Carbamazepine-d10, a deuterated analog of

Carbamazepine. It is primarily utilized as an internal standard for the quantification of

Carbamazepine in various analytical methodologies, such as mass spectrometry.

Core Properties of Carbamazepine-d10
The fundamental physicochemical properties of Carbamazepine-d10 are summarized below.

These values are essential for accurate experimental design and data interpretation.

Property Value References

CAS Number 132183-78-9 [1][2][3][4][5]

Molecular Formula C₁₅H₂D₁₀N₂O [1][2][4]

Molecular Weight 246.33 g/mol [3][4]

Alternate Molecular Weight 246.34 g/mol [2][5]

Alternate Molecular Weight 246.3 g/mol [1]
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Logical Relationship of Carbamazepine-d10
Properties
The following diagram illustrates the direct association between Carbamazepine-d10 and its

key identifiers.

Carbamazepine-d10

CAS Number Molecular Weight

132183-78-9 246.33 g/mol

Click to download full resolution via product page

Carbamazepine-d10 Core Identifiers

Experimental Protocols
While specific experimental protocols are highly dependent on the application (e.g.,

pharmacokinetic studies, metabolic profiling), a general workflow for the use of

Carbamazepine-d10 as an internal standard in a quantitative LC-MS/MS analysis is outlined

below.

Sample Preparation
(e.g., Plasma, Urine)

Spike with
Carbamazepine-d10
(Internal Standard)

Extraction
(e.g., SPE, LLE) LC-MS/MS Analysis Data Processing

(Analyte/IS Ratio) Quantification

Click to download full resolution via product page

LC-MS/MS Workflow with Internal Standard

Methodology:
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Sample Preparation: The biological matrix (e.g., plasma, serum, urine) is prepared to be

compatible with the extraction procedure. This may involve centrifugation to remove

particulates or enzymatic hydrolysis.

Internal Standard Spiking: A known concentration of Carbamazepine-d10 is added to all

samples, calibration standards, and quality control samples.

Extraction: The analyte (Carbamazepine) and the internal standard (Carbamazepine-d10)

are extracted from the biological matrix. Common techniques include solid-phase extraction

(SPE) or liquid-liquid extraction (LLE).

LC-MS/MS Analysis: The extracted samples are injected into a liquid chromatography-

tandem mass spectrometry system. The chromatographic separation resolves

Carbamazepine and Carbamazepine-d10 from other matrix components. The mass

spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific

precursor-to-product ion transitions for both the analyte and the internal standard.

Data Processing: The peak areas of the analyte and the internal standard are integrated.

The ratio of the analyte peak area to the internal standard peak area is calculated for all

samples.

Quantification: A calibration curve is constructed by plotting the peak area ratio against the

concentration of the calibration standards. The concentration of Carbamazepine in the

unknown samples is then determined from this calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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